2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylcyclohexyl)acetamide

• Molecular Formula: C12H20N4OS2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylcyclohexyl)acetamide
• InChI: InChI=1S/C12H20N4OS2/c1-7-4-3-5-9(8(7)2)14-10(17)6-18-12-16-15-11(13)19-12/h7-9H,3-6H2,1-2H3,(H2,13,15)(H,14,17)
• InChI Key: BDHKICHWIZQXSL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NC(=O)CSC2=NN=C(S2)N

Description

The compound 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylcyclohexyl)acetamide belongs to a class of 1,3,4-thiadiazole derivatives, which are widely explored in medicinal chemistry for their diverse biological activities. Structurally, it comprises a 1,3,4-thiadiazole core substituted with an amino group at position 5 and a sulfanyl (-S-) linker at position 2, connected to an acetamide moiety.

1,3,4-Thiadiazoles are known for their electron-rich heterocyclic structure, enabling interactions with biological targets such as enzymes (e.g., carbonic anhydrases, cholinesterases) and receptors. The amino group at position 5 may contribute to hydrogen bonding, while the sulfanyl linkage provides flexibility and redox activity .

Biological Activity

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylcyclohexyl)acetamide is a thiadiazole derivative that has garnered attention for its potential biological activities, particularly in the realm of anticancer research. This compound's structure incorporates a thiadiazole ring, which is known for its diverse pharmacological properties, including antimicrobial and anticancer activities. This article reviews the biological activity of this compound based on various studies and data.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{10}\text{H}_{16}\text{N}_4\text{S}_2$$

This structure features a thiadiazole moiety that is crucial for its biological interactions. The presence of the amino group and the sulfanyl group enhances its reactivity and potential interactions with biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives, including our compound of interest. The following table summarizes key findings from various studies:

Study	Cell Line	IC50 (µg/mL)	Mechanism
Study 1	HCT116 (Colon Cancer)	3.29	Induces apoptosis
Study 2	MCF-7 (Breast Cancer)	0.28	Tubulin polymerization inhibition
Study 3	A549 (Lung Cancer)	0.52	Cell cycle arrest
Study 4	Jurkat E6.1 (T-cell leukemia)	Not specified	Apoptosis induction

• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells, which is a critical mechanism in cancer therapy. This was evidenced by fluorescence-activated cell sorting (FACS) analysis indicating changes in mitochondrial membrane potential and DNA fragmentation.
• Tubulin Interaction : Some derivatives of thiadiazoles have demonstrated the ability to inhibit tubulin polymerization, which is essential for cancer cell division. Docking studies suggest that these compounds may form hydrogen bonds with tubulin, disrupting its function.
• Cell Cycle Arrest : In certain studies, the compound has been observed to cause cell cycle arrest, preventing cancer cells from proliferating.

Study on Cytotoxic Properties

A comprehensive review of various 1,3,4-thiadiazole derivatives indicated that compounds similar to 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3-dimethylcyclohexyl)acetamide exhibit significant cytotoxicity against multiple cancer cell lines such as HCT116, MCF-7, and A549. The review highlighted that structural modifications could enhance activity against specific targets .

Structure-Activity Relationship (SAR)

Research has shown that substituents on the thiadiazole ring significantly affect the biological activity of these compounds. For instance:

• Fluorine Substitution : Introduction of fluorine atoms has been linked to increased anticancer activity.
• Phenyl Ring Modifications : Variations in the phenyl ring structure have been shown to alter IC50 values dramatically across different cell lines .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparison

The following table compares the target compound with structurally related 1,3,4-thiadiazole-acetamide derivatives, highlighting key structural variations and physicochemical properties:

Compound Name	Substituent on Thiadiazole	N-Substituent on Acetamide	Melting Point (°C)	Molecular Weight (g/mol)	Key Biological Activities	References
Target Compound	5-Amino	2,3-Dimethylcyclohexyl	Not reported	~340.5*	Not explicitly reported
2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide	5-Amino	3-Chloro-4-methylphenyl	Not reported	343.8	Anticancer (predicted)
2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-bromophenyl)acetamide	5-Amino	2-Bromophenyl	Not reported	345.2	Not reported
2-{[5-(Acetylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-cyclohexylacetamide	5-Acetylamino	Cyclohexyl	Not reported	314.4	Not reported
N-(4-Acetylphenyl)-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide	5-Amino	4-Acetylphenyl	Not reported	~335.4*	Screening compound (biological assays)
N-(5-Chloro-2-methylphenyl)-2-{[5-(indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	5-Indol-3-ylmethyl (oxadiazole)	5-Chloro-2-methylphenyl	Not reported	428.5	LOX inhibition, α-glucosidase inhibition

*Calculated based on molecular formula.

Key Observations

Substituent Effects on Bioactivity :

• The 2,3-dimethylcyclohexyl group in the target compound introduces steric bulk and lipophilicity, which may enhance blood-brain barrier penetration compared to aryl substituents (e.g., 3-chloro-4-methylphenyl in ).
• Compounds with electron-withdrawing groups (e.g., bromo in ) may exhibit altered electronic profiles, affecting binding to targets like enzymes or receptors.

Role of the Thiadiazole Core: The 5-amino substitution (target compound, ) is critical for hydrogen-bonding interactions, as seen in analogs with enzyme-inhibitory activity (e.g., α-glucosidase inhibition in ).

Biological Activity Trends :

• Analogs with aryl substituents (e.g., 4-acetylphenyl in ) are often prioritized for anticancer screening due to improved planarity and π-π stacking with biomolecular targets.
• Indole-containing derivatives (e.g., ) show enhanced enzyme inhibition, likely due to additional hydrophobic and π interactions.